
Procion Golden Yellow H-R: A Comprehensive
Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Golden Yellow

CAS No.: 49625-21-0

Cat. No.: B15722203

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Procion Golden Yellow H-R, also known by its Colour Index name C.I. Reactive Orange 12, is

a synthetic monoazo reactive dye.[1] Reactive dyes are a class of colored organic compounds

that form a covalent bond with the substrate they are coloring, leading to high wash fastness.

Procion Golden Yellow H-R is primarily used in the textile industry for dyeing cellulosic fibers

such as cotton, linen, and viscose, as well as silk and nylon.[1] Its chemical structure features a

triazine ring, which is the reactive group that forms a covalent bond with the hydroxyl or amino

groups of the fibers. This guide provides an in-depth overview of the chemical structure,

physicochemical properties, synthesis, and experimental applications of Procion Golden
Yellow H-R.

Chemical Structure and Identification
Procion Golden Yellow H-R is a complex organic molecule. Its structure is characterized by an

azo linkage (-N=N-) which is responsible for its color, and a reactive dichlorotriazinyl group that

enables it to bind covalently to fibers.
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Synonyms: C.I. Reactive Orange 12, Reactive Golden Yellow H-R[1] CAS Number: 35642-64-

9[1] Molecular Formula: C₂₁H₁₄ClN₈Na₃O₁₀S₃[1]

Physicochemical Properties
A summary of the key physicochemical properties of Procion Golden Yellow H-R is presented

in the table below. This data is essential for understanding the dye's behavior in various

applications.

Property Value Reference

Molecular Weight 739.00 g/mol [1]

Appearance Yellow-brown powder [1]

λmax (Absorption Maximum) 420 nm

Solubility in Water (20°C) 100 g/L [1]

Solubility in Water (50°C) 200 g/L [1]

Note: The molar extinction coefficient for Procion Golden Yellow H-R is not readily available in

publicly accessible literature.

Synthesis of Procion Golden Yellow H-R
The synthesis of Procion Golden Yellow H-R is a multi-step process involving diazotization,

coupling, and condensation reactions.

Synthesis Pathway

7-Aminonaphthalene-1,3,5-trisulfonic acid Diazonium Salt

Diazotization
(NaNO₂, HCl)

Azo Intermediate

Coupling

N-(3-aminophenyl)acetamide
Procion Golden Yellow H-R

Condensation

2,4,6-Trichloro-1,3,5-triazine

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b15722203/docs?utm_src=pdf-body#procion-golden-yellow-h-r-a-comprehensive-technical-guide
http://www.worlddyevariety.com/reactive-dyes/reactive-orange-12.html
http://www.worlddyevariety.com/reactive-dyes/reactive-orange-12.html
http://www.worlddyevariety.com/reactive-dyes/reactive-orange-12.html
https://www.benchchem.com/product/b15722203/docs?utm_src=pdf-body#procion-golden-yellow-h-r-a-comprehensive-technical-guide
http://www.worlddyevariety.com/reactive-dyes/reactive-orange-12.html
http://www.worlddyevariety.com/reactive-dyes/reactive-orange-12.html
http://www.worlddyevariety.com/reactive-dyes/reactive-orange-12.html
http://www.worlddyevariety.com/reactive-dyes/reactive-orange-12.html
https://www.benchchem.com/product/b15722203/docs?utm_src=pdf-body#procion-golden-yellow-h-r-a-comprehensive-technical-guide
https://www.benchchem.com/product/b15722203/docs?utm_src=pdf-body#procion-golden-yellow-h-r-a-comprehensive-technical-guide
https://www.benchchem.com/product/b15722203/docs?utm_src=pdf-body#procion-golden-yellow-h-r-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15722203?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Synthesis pathway of Procion Golden Yellow H-R.

Experimental Protocol: Synthesis
The following is a generalized laboratory-scale protocol for the synthesis of Procion Golden
Yellow H-R.

Materials:

7-Aminonaphthalene-1,3,5-trisulfonic acid

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl)

N-(3-aminophenyl)acetamide

2,4,6-Trichloro-1,3,5-triazine (cyanuric chloride)

Sodium carbonate (Na₂CO₃)

Ice

Sodium chloride (NaCl)

Procedure:

Diazotization:

Dissolve a specific molar equivalent of 7-Aminonaphthalene-1,3,5-trisulfonic acid in water

and cool the solution to 0-5°C in an ice bath.

Slowly add a solution of sodium nitrite while maintaining the temperature below 5°C.

Acidify the mixture with hydrochloric acid to facilitate the formation of the diazonium salt.

Stir for 30-60 minutes.
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Coupling:

In a separate vessel, dissolve an equimolar amount of N-(3-aminophenyl)acetamide in

water.

Slowly add the cold diazonium salt solution to the N-(3-aminophenyl)acetamide solution.

Maintain the pH of the reaction mixture between 4.0 and 5.0 using a sodium acetate

solution and keep the temperature at 0-5°C.

Stir the mixture until the coupling reaction is complete, which can be monitored by thin-

layer chromatography (TLC).

Condensation:

In another reaction vessel, prepare a slurry of cyanuric chloride in ice-water.

Slowly add the solution of the azo intermediate from the previous step to the cyanuric

chloride slurry.

Maintain the temperature at 0-5°C and the pH between 6.0 and 7.0 by the gradual addition

of a sodium carbonate solution.

Allow the reaction to proceed for several hours until the condensation is complete

(monitored by TLC).

Isolation and Purification:

Once the reaction is complete, the dye is precipitated from the solution by the addition of

sodium chloride (salting out).

The precipitated dye is collected by filtration and washed with a saturated sodium chloride

solution.

The product is then dried under vacuum. Further purification can be achieved by

recrystallization.
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Experimental Applications: Textile Dyeing
Procion Golden Yellow H-R is widely used for dyeing cellulosic fibers. The following protocol is

a typical procedure for dyeing cotton fabric.

Experimental Workflow: Cotton Dyeing

Fabric Scouring

Dyeing

Dye Bath Preparation

Fixation

Addition of Alkali

Rinsing and Soaping

Dyed Fabric

Click to download full resolution via product page

Caption: General workflow for dyeing cotton with Procion Golden Yellow H-R.

Experimental Protocol: Dyeing of Cotton Fabric
Materials:

Procion Golden Yellow H-R dye

Cotton fabric
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Sodium chloride (NaCl) or Glauber's salt (Na₂SO₄)

Sodium carbonate (Na₂CO₃) or Sodium hydroxide (NaOH)

Non-ionic detergent

Water

Procedure:

Fabric Preparation (Scouring):

Wash the cotton fabric with a non-ionic detergent in hot water to remove any impurities,

such as oils, waxes, and starches.

Rinse the fabric thoroughly with water and allow it to remain damp before dyeing.

Dye Bath Preparation:

Prepare a dye bath with a specific liquor ratio (e.g., 1:20, fabric weight to water volume).

Dissolve the required amount of Procion Golden Yellow H-R dye in a small amount of

warm water and then add it to the dye bath.

Add a calculated amount of an electrolyte, such as sodium chloride or Glauber's salt, to

the dye bath. The electrolyte helps in the exhaustion of the dye onto the fabric.

Dyeing:

Immerse the scoured, damp cotton fabric in the dye bath.

Raise the temperature of the dye bath to the recommended dyeing temperature (typically

40-60°C for this type of reactive dye).

Run the dyeing process for a specific duration (e.g., 30-60 minutes) with occasional

stirring to ensure even dyeing.

Fixation:
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After the initial dyeing period, add a pre-dissolved alkali, such as sodium carbonate or

sodium hydroxide, to the dye bath. The alkali raises the pH of the dye bath, which

catalyzes the covalent reaction between the dye and the cotton fiber.

Continue the dyeing for another 30-60 minutes to ensure complete fixation of the dye.

Rinsing and Soaping:

After dyeing, remove the fabric from the dye bath and rinse it with cold water to remove

unfixed dye.

Perform a soaping treatment by washing the dyed fabric in a hot solution containing a non-

ionic detergent. This step is crucial to remove any loosely bound dye and improve the

wash fastness of the dyeing.

Rinse the fabric thoroughly with hot and then cold water until the water runs clear.

Dry the dyed fabric.

Conclusion
Procion Golden Yellow H-R is a valuable reactive dye with significant applications in the textile

industry. Its ability to form covalent bonds with fibers results in dyeings with high fastness

properties. The information provided in this technical guide, including its chemical structure,

physicochemical properties, and detailed experimental protocols for synthesis and application,

serves as a comprehensive resource for researchers and professionals in the fields of

chemistry, materials science, and textile technology. Further research could focus on the

development of more environmentally friendly synthesis and dyeing processes, as well as

exploring potential applications of this dye in other scientific and technological domains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Procion Golden Yellow H-R: A Comprehensive
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15722203/docs#procion-golden-yellow-h-r-a-
comprehensive-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com
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